5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))-

• CAS No.: 133686-28-9
• Molecular Formula: C42H34N16Na2O16S8
• Molecular Weight: 1321.3 g/mol
• IUPAC Name: disodium;(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(1,5-dihydroxy-4-oxopyridin-2-yl)methoxyimino]acetyl]amino]-8-oxo-3-(thiadiazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(1,5-dihydroxy-4-oxopyridin-2-yl)methoxyimino]acetyl]amino]-8-oxo-3-(thiadiazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/2C21H18N8O8S4.2Na/c2*22-21-24-10(7-40-21)14(26-37-4-9-1-11(30)12(31)3-28(9)36)17(32)25-15-18(33)29-16(20(34)35)8(6-39-19(15)29)5-38-13-2-23-27-41-13;;/h2*1-3,7,15,19,31,36H,4-6H2,(H2,22,24)(H,25,32)(H,34,35);;/q;;2*+1/p-2/b2*26-14+;;/t15-,19-;;;/m1.../s1
• InChI Key: NXNGQVBDMDWMRD-CMWLPRHFSA-L
• Isomeric SMILES: C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)/C(=N/OCC3=CC(=O)C(=CN3O)O)/C4=CSC(=N4)N)C(=O)[O-])CSC5=CN=NS5.C1C(=C(N2C(S1)C(C2=O)NC(=O)/C(=N/OCC3=CC(=O)C(=CN3O)O)/C4=CSC(=N4)N)C(=O)[O-])CSC5=CN=NS5.[Na+].[Na+]
• SMILES: C1C(=C(N2C(S1)C(C2=O)NC(=O)C(=NOCC3=CC(=O)C(=CN3O)O)C4=CSC(=N4)N)C(=O)[O-])CSC5=CN=NS5.C1C(=C(N2C(S1)C(C2=O)NC(=O)C(=NOCC3=CC(=O)C(=CN3O)O)C4=CSC(=N4)N)C(=O)[O-])CSC5=CN=NS5.[Na+].[Na+]
• Synonyms: 7-(2-(2-aminothiazole-4-yl)-2-(1,5-dihydroxy-4-pyridon-2-ylmethoxyimino)acetamido)-3-(1,2,3-thiadiazole-5-ylthiomethyl)-3-cephem-4-carboxylate; KP 736; KP-736

Description

5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))-, also known as 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))-, is a useful research compound. Its molecular formula is C42H34N16Na2O16S8 and its molecular weight is 1321.3 g/mol. The purity is usually 95%.
The exact mass of the compound 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - beta-Lactams - Cephalosporins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(((1,4-dihydro-1,5-dihydroxy-4-oxo-2-pyridinyl)methoxy)imino)acetyl)amino)-8-oxo-3-((1,2,3-thiadiazol-5-ylthio)methyl)-, disodium salt, (6R-(6-alpha,7-beta(Z)))- including the price, delivery time, and more detailed information at info@benchchem.com.